![molecular formula C18H20INO3 B6275151 ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate CAS No. 2742660-97-3](/img/no-structure.png)
ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate
Overview
Description
Ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate, also known as 4-cyanophenyliodomethylcyclobutanecarboxylate, is an organoiodine compound that is widely used in scientific research. It is an important building block for organic synthesis and has been used in a variety of applications, including drug discovery and development, catalysis, and drug delivery. This compound is highly versatile and has been used in a variety of research fields, including medicinal chemistry, biochemistry, and materials science.
Scientific Research Applications
Ethyl 3-(ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylatel)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate has been used in a variety of scientific research applications. It has been used in medicinal chemistry as a building block for the synthesis of various drug candidates. It has also been used in catalysis to promote the formation of complex organic compounds. Additionally, this compound has been used in drug delivery systems to improve the solubility and bioavailability of drugs.
Mechanism of Action
The mechanism of action of ethyl 3-(ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylatel)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate is not well understood. However, it is believed that the compound acts as an electron donor, which can facilitate the formation of covalent bonds between molecules. Additionally, the compound may also act as a catalyst for the formation of new organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 3-(ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylatel)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate are not well understood. However, the compound has been shown to be non-toxic and non-irritating in animal studies. Additionally, the compound has been found to be relatively stable in aqueous solutions and is not known to cause any significant adverse effects.
Advantages and Limitations for Lab Experiments
The main advantage of using ethyl 3-(ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylatel)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate in laboratory experiments is its versatility. The compound is highly soluble in a variety of organic solvents and can be used in a wide range of synthetic reactions. Additionally, the compound is relatively stable and can be stored for extended periods of time. The main limitation of this compound is its high cost, which can make it prohibitively expensive for some laboratory experiments.
Future Directions
The potential future directions for the use of ethyl 3-(ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylatel)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate include the development of novel drug delivery systems, the use of the compound in catalysis, and the use of the compound in the synthesis of new organic compounds. Additionally, further research could be conducted on the biochemical and physiological effects of the compound, as well as its mechanism of action. Finally, the compound could be used in the development of new materials, such as polymers, for various applications.
Synthesis Methods
Ethyl 3-(ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylatel)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate can be synthesized through a two-step process. The first step involves the reaction of ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylateliodomethane with a suitable base, such as sodium hydroxide, to form the corresponding ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylateliodoalkane. The second step involves the reaction of the ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylateliodoalkane with an appropriate carboxylic acid, such as ethyl acetate, to form the desired organoiodine compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate' involves the reaction of starting materials through a series of steps to obtain the final product.", "Starting Materials": [ "Ethyl acetoacetate", "4-cyanobenzaldehyde", "Iodomethane", "Sodium ethoxide", "Bromine", "Sodium hydroxide", "Acetic acid", "Sodium bicarbonate", "Anhydrous magnesium sulfate" ], "Reaction": [ "Step 1: Condensation of ethyl acetoacetate and 4-cyanobenzaldehyde in the presence of sodium ethoxide to form ethyl 3-(4-cyanophenyl)-2-methylidenebutanoate.", "Step 2: Alkylation of the above product with iodomethane to form ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-methylidenebutanoate.", "Step 3: Cyclization of the above product with bromine in the presence of sodium hydroxide to form ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]oct-4-ene-2-carboxylate.", "Step 4: Hydrolysis of the above product with sodium hydroxide to form ethyl 3-(4-cyanophenyl)-1-(iodomethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate.", "Step 5: Purification of the final product by recrystallization from acetic acid and drying with anhydrous magnesium sulfate." ] } | |
CAS RN |
2742660-97-3 |
Molecular Formula |
C18H20INO3 |
Molecular Weight |
425.3 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
